Cas no 1423029-72-4 (2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide)

• Product Name: 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide
• CAS No: 1423029-72-4
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 4675205
• Update Time: 2025-06-07

2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-[1-(3-nitrophenyl)ethyl]acetamide
• NE58805
• 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide

• Inchi： 1S/C11H13ClN2O3/c1-8(13(2)11(15)7-12)9-4-3-5-10(6-9)14(16)17/h3-6,8H,7H2,1-2H3
• InChI Key： YJNXCBZPMBAIPU-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C(C)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 66.1

2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide

Professional Introduction to Compound with CAS No. 1423029-72-4 and Product Name: 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide

2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide, identified by its Chemical Abstracts Service (CAS) number 1423029-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive investigation for potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group, a methylamino substituent, and a 3-nitrophenyl ethyl moiety, contribute to its unique chemical properties and reactivity, which are pivotal in drug discovery and development.

The 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide structure is characterized by its acetylamide backbone, which is a common pharmacophore in many bioactive molecules. The chloro group at the second carbon atom enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where it can be leveraged to introduce various functional groups or to modify existing ones. The 3-nitrophenyl ethyl side chain adds another layer of complexity to the molecule, influencing its solubility, lipophilicity, and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its interaction with enzymes and receptors that are implicated in neurological disorders. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The nitro group in the 3-nitrophenyl moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's binding affinity to biological targets.

Moreover, the methylamino group in the molecule contributes to its basicity, which can be advantageous in designing compounds that require specific pH-dependent properties for optimal absorption or targeting. This feature makes 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide a versatile scaffold for further derivatization and optimization. Researchers have employed computational methods, such as molecular docking and molecular dynamics simulations, to predict the binding modes of this compound with potential therapeutic targets. These studies have provided valuable insights into how structural modifications can enhance its pharmacological activity.

The synthesis of 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination step is particularly critical, as it determines the electrophilicity of the molecule for subsequent functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the 3-nitrophenyl ethyl side chain efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity of the final product.

Recent advancements in analytical chemistry have enabled more detailed characterization of 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been instrumental in confirming the molecular structure and purity of the compound. These analytical methods are essential for ensuring that the compound meets stringent quality standards before it can be used in preclinical or clinical studies.

The potential therapeutic applications of 2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide extend beyond neurological disorders. Preliminary studies have also explored its efficacy in treating inflammatory conditions and infectious diseases. The nitro group's ability to generate reactive species under physiological conditions suggests that it may play a role in modulating inflammatory pathways by interacting with specific enzymes or transcription factors. Additionally, the compound's structural features may contribute to its antimicrobial properties, making it a candidate for developing novel antibiotics or antiviral agents.

In conclusion,2-chloro-N-methyl-N-1-(3-nitrophenyl)ethylacetamide (CAS No. 1423029-72-4) represents a promising candidate for further pharmaceutical development. Its unique structural features offer multiple avenues for exploration in drug discovery and medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play significant roles in addressing some of today's most pressing health challenges.